![molecular formula C21H18ClN5 B292372 2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292372.png)
2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine
Overview
Description
2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine is a chemical compound that has been studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in the progression of cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine can induce apoptosis (cell death) in cancer cells and reduce inflammation in animal models. It has also been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is the lack of understanding of its exact mechanism of action.
Future Directions
For research on 2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine include further studies on its mechanism of action, optimization of its synthesis method, and testing its potential therapeutic applications in clinical trials. Additionally, research on the safety and toxicity of this compound is also needed.
Synthesis Methods
The synthesis of 2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine involves the reaction of 4-chlorobenzaldehyde with 2,3-dihydro-1H-indole-2-carboxylic acid to form an intermediate compound. This intermediate is then reacted with 3,4-dimethylpyrazole-5-carboxylic acid to yield the final product.
Scientific Research Applications
2-(4-chlorophenyl)-7-(2,3-dihydro-1H-indol-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders.
properties
Molecular Formula |
C21H18ClN5 |
|---|---|
Molecular Weight |
375.9 g/mol |
IUPAC Name |
2-(4-chlorophenyl)-7-(2,3-dihydroindol-1-yl)-3,4-dimethylpyrazolo[3,4-d]pyridazine |
InChI |
InChI=1S/C21H18ClN5/c1-13-19-14(2)27(17-9-7-16(22)8-10-17)25-20(19)21(24-23-13)26-12-11-15-5-3-4-6-18(15)26/h3-10H,11-12H2,1-2H3 |
InChI Key |
FSTOHTLJFZOFQA-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=NN=C(C2=NN1C3=CC=C(C=C3)Cl)N4CCC5=CC=CC=C54)C |
Canonical SMILES |
CC1=C2C(=NN=C(C2=NN1C3=CC=C(C=C3)Cl)N4CCC5=CC=CC=C54)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-ethoxy-2-(3-methoxyphenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292290.png)
![7-ethoxy-2-(4-ethoxyphenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292292.png)
![7-ethoxy-2-(4-ethoxyphenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292294.png)
![2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292296.png)
![2-(4-chlorophenyl)-7-(4-morpholinyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292299.png)
![N,N-diethyl-N-[2-(4-methylphenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazin-7-yl]amine](/img/structure/B292300.png)
![2-(4-methylphenyl)-7-(4-methyl-1-piperazinyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292301.png)
![7-chloro-2-(3-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazine](/img/structure/B292303.png)
![2-{[3,4-dimethyl-2-(4-methylphenyl)-2H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-1-(3-methoxyphenyl)ethanone](/img/structure/B292305.png)
![ethyl 5-amino-1-[2-(2-fluorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-7-yl]-1H-pyrazole-4-carboxylate](/img/structure/B292307.png)
![ethyl (3Z)-3-[(2-fluorophenyl)hydrazinylidene]-7-imino-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B292308.png)
![ethyl (3E)-2-amino-7-imino-3-[(3-methoxyphenyl)hydrazinylidene]pyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B292310.png)
![ethyl (3E)-2-amino-7-imino-3-[(4-sulfamoylphenyl)hydrazinylidene]pyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B292311.png)
![ethyl (3Z)-2-amino-3-[(3-chlorophenyl)hydrazinylidene]-7-iminopyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B292312.png)